N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2-(p-tolyl)acetamide

• IUPAC Name: N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H19N3O/c1-11-6-8-12(9-7-11)10-15(20)17-16-13-4-3-5-14(13)18-19(16)2/h6-9H,3-5,10H2,1-2H3,(H,17,20)
• InChI Key: JCRQEURLAUZCPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C3CCCC3=NN2C
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2-(p-tolyl)acetamide, also known as MP-10, is a compound with potential therapeutic applications. MP-10 is a cyclic pyrazole derivative that has been shown to have promising pharmacological properties.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) Coordination Complexes : Research on pyrazole-acetamide derivatives has led to the synthesis of novel coordination complexes with Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, highlighting the potential of pyrazole-acetamide derivatives in developing compounds with beneficial oxidative stress mitigating properties (Chkirate et al., 2019).

Antimicrobial and Antitumor Agents

Heterocyclic Compounds as Antimicrobial Agents : The synthesis of new heterocyclic compounds incorporating antipyrine moiety, based on 4-acetamide Pyrazolone, has been explored. These compounds have shown promising biological activity against various microorganisms, suggesting their potential as antimicrobial agents (Aly et al., 2011).

Novel Synthesis for Antitumor Evaluation : The synthesis of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide has been investigated. These compounds have shown high inhibitory effects in antiproliferative activity screenings, indicating their potential in antitumor applications (Shams et al., 2010).

Antipsychotic Agents

Potential Antipsychotic Agents : A series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have been synthesized and evaluated for their antipsychotic potential. These compounds have shown promising results in behavioral animal tests, indicating their potential as novel antipsychotic agents without the typical interaction with dopamine receptors (Wise et al., 1987).

Antibacterial Dyes and Textile Finishing

Antimicrobial Dyes for Textile Finishing : Novel antimicrobial dyes based on 2-N-acylamino-4,5,6,7-tetrahydro-benzo[b]thiophene systems have been developed for dyeing and textile finishing. These dyes have shown significant antimicrobial activity, suggesting their utility in creating textiles with enhanced microbial resistance (Shams et al., 2011).